Cas no 3785-90-8 (2-[(4-hydroxyphenyl)methylidene]propanedinitrile)

• Product Name: 2-[(4-hydroxyphenyl)methylidene]propanedinitrile
• CAS No: 3785-90-8
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• MDL: MFCD00020189
• CID: 84864
• PubChem ID: 92970
• Update Time: 2025-04-18

2-[(4-hydroxyphenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• [(4-hydroxyphenyl)methylene]malononitrile
• 2-(4-hydroxybenzylidene)malononitrile
• 2-[(4-hydroxyphenyl)methylidene]propanedinitrile
• 2-Hydroxybenzalmalononitrile
• 4-HYDROXYBENZYLIDENEMALONONITRILE
• (4-Hydroxybenzylidene)malonitrile
• 4-(HYDROXYBENZYLIDENE)-MALONONITRILE
• Tyrphostin 8
• 4-hydroxyphenylmethylene malononitrile
• 2-((4-HYDROXYPHENYL)METHYLENE)MALONONITRILE
• F87407
• TYRPHOSTIN A 8
• BDBM4324
• AG 10
• KBio3_000978
• 2-(4-hydroxylbenzylidene)-malononitrile
• PROPANEDINITRILE, 2-((4-HYDROXYPHENYL)METHYLENE)-
• 2-((4-HYDROXYPHENYL)METHYLENE)PROPANEDINITRILE
• CS-0235410
• NCGC00163461-02
• DTXSID80191283
• UNII-UKI2IW0CAY
• KBio2_000539
• Propanedinitrile, ((4-hydroxyphenyl)methylene)-
• EINECS 223-253-0
• Z44299998
• HMS1792K21
• STR04828
• Q27185965
• CHEBI:107642
• KBio2_003107
• BRN 2209079
• 4-Hydroxy-benzal-malonitril [German]
• Malononitrile, (p-hydroxybenzylidene)-
• MFCD00020189
• NSC-1345
• KBioGR_000539
• propanedinitrile, [(4-hydroxyphenyl)methylene]-
• NCGC00163461-01
• KBio2_005675
• NCGC00163461-03
• 3785-90-8
• KBioSS_000539
• m-Hydroxybenzylidenemalononitrile
• 4-Hydroxybenzylidene malononitrile
• FNCOVSWSZZVFBQ-UHFFFAOYSA-N
• PR-113
• ((4-Hydroxyphenyl)methylene)malononitrile
• TYRPHOSTIN AG 10
• InChI=1/C10H6N2O/c11-6-9(7-12)5-8-1-3-10(13)4-2-8/h1-5,13
• Propanedinitrile, ((4-hydroxyphenyl)methylene)- (9CI)
• BSPBio_001199
• NSC 1345
• BRD-K50212643-001-03-2
• 4-(2,2'-dicyanovinyl)phenol
• SCHEMBL1238796
• HMS1362K21
• WLN: QR D1UYCN&CN
• EN300-15634
• BMK1-H11
• KBio3_000977
• FT-0618703
• (4-Hydroxybenzylidene)malononitrile
• Tyrphostin-8
• CHEMBL305695
• HMS1990K21
• NSC1345
• benzylidenemalononitrile (BMN) deriv. 8
• F3098-7925
• AKOS000274430
• Bio2_000430
• HMS3403K21
• F 2372
• IDI1_002185
• HY-W174279
• NS00030305
• Bio2_000910
• 4-Hydroxy-benzal-malonitril
• ((4-HYDROXYPHENYL)METHYLENE)PROPANEDINITRILE
• HSCI1_000080
• P-HYDROXYBENZYLIDENEMALONONITRILE
• UKI2IW0CAY
• 2-(4-Hydroxy-benzyliden)-malonitrile
• DB-026237
• 2-[(4-Hydroxyphenyl)methylene]propanedinitrile
• STL139246
• (4-hydroxybenzylidene)propanedinitrile

• MDL： MFCD00020189
• Inchi： 1S/C10H6N2O/c11-6-9(7-12)5-8-1-3-10(13)4-2-8/h1-5,13H
• InChI Key： FNCOVSWSZZVFBQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(/C=C(\C#N)/C#N)=CC=1
• BRN： 2209079

Computed Properties

• Exact Mass: 170.04800
• Monoisotopic Mass: 170.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.2047 (rough estimate)
• Melting Point: 186-189 °C
• Boiling Point: 301.15°C (rough estimate)
• Flash Point: 168.1 °C
• Refractive Index: 1.7040 (estimate)
• Solubility: ethanol: 20 mg/mL, clear
• PSA: 67.81000
• LogP: 1.82276

2-[(4-hydroxyphenyl)methylidene]propanedinitrile Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• RTECS：OO4200000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids